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Compound of Interest

Compound Name: 3-Chloro-6-phenylipyridazin-4-OL
CAS No.: 89868-13-3
Cat. No.: B1590347

Get Quote

Bioactivation, Analytical Challenges, and Toxicological Significance

Executive Summary

Pyridate (O-6-chloro-3-phenylpyridazin-4-yl S-octyl thiocarbonate) is a phenyl-pyridazine
herbicide widely utilized for post-emergence control of broad-leaved weeds in crops such as
maize, cereals, and brassicas.[1][2] It functions as a pro-herbicide, possessing little to no
intrinsic phytotoxicity until it undergoes hydrolytic cleavage.

Upon application, pyridate rapidly hydrolyzes to its active metabolite, Pyridafol ( CL 9673 ; 6-
chloro-3-phenylpyridazin-4-ol).[1] This guide details the bioactivation pathway, the specific
mechanism of action at the thylakoid membrane, and the critical analytical methodologies
required to distinguish the parent from the metabolite in complex matrices.

Chemical Identity & Physicochemical Properties

The conversion of pyridate to pyridafol represents a shift from a lipophilic, membrane-
permeable ester to a polar, active inhibitor.
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ble 1: ive Physicochemical Profile[3]

Pyridafol (Active

Property Pyridate (Parent) Metabolite)

CAS Number 55512-33-9 61432-55-1

Chemical Structure Phenyl-pyridazine ester Hy(.erX)'/Iated phenyl-
pyridazine

Molecular Weight 378.92 g/mol 206.63 g/mol

Lipophilicity (LogP) ~4.0 (High) 0.56 (Low)

Water Solubility Low (< 2 mg/L) High (~23.8 g/L at pH 7)

Acidity (pKa) Non-ionizable Weakly acidic (~6-7)

Role Cuticle penetration / Transport Photosystem Il Inhibition

Metabolic Bioactivation Pathway

Pyridate is designed to penetrate the waxy plant cuticle due to its lipophilic thiocarbonate side
chain. Once inside the plant tissue (or in soil/water environments), the ester bond is cleaved.

Mechanism of Hydrolysis

The hydrolysis is rapid and can be abiotic (pH-dependent) or enzymatic.

Penetration: Pyridate enters the leaf.

Cleavage: The octyl-thiocarbonate group is hydrolyzed.

Activation: This releases Pyridafol ( CL 9673 ), the active moiety capable of binding to the
target site.

Conjugation: In plants, pyridafol may further metabolize into O- and N-glucosides, though the
free metabolite is the primary toxicological concern.

Diagram 1: Bioactivation & Degradation Pathway
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Caption: The hydrolysis of Pyridate to Pyridafol is the rate-limiting activation step. In soill,
Pyridafol is more persistent than the parent.

Mechanism of Action: Photosystem Il Inhibition

Pyridafol is a classic Photosystem Il (PSII) inhibitor (Group C3/Group 6).

Target Site: The D1 protein in the thylakoid membrane of chloroplasts.

Binding Domain: The Q_B binding niche.

Action: Pyridafol competes with plastoquinone (PQ) for the Q_B site. By displacing PQ, it
blocks electron transport from Q_Ato Q_B.

Result:

o Cessation of ATP and NADPH production.
o Accumulation of excitation energy leads to triplet state chlorophyll formation.

o Generation of Reactive Oxygen Species (ROS) causes lipid peroxidation and membrane
destruction (necrosis).

Analytical Methodologies

Quantifying Pyridate and Pyridafol requires specific attention due to the "in-source
fragmentation” phenomenon where the parent compound mimics the metabolite inside the
mass spectrometer.[2]
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Extraction & Cleanup (QUEChERS)

Standard QUEChERS protocols must be modified because Pyridafol is acidic.

o Extraction: Acetonitrile with 1% acetic acid or citrate buffering is required to maintain
recovery of the acidic metabolite.

o Cleanup (Critical): Avoid PSA (Primary Secondary Amine) sorbent in the dSPE step. PSA will
bind to the acidic Pyridafol, causing significant loss of analyte.[2] Use Z-SEP (Zirconia-
based) or simple dilution instead.

LC-MS/MS Detection

e Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus).
o Mobile Phases: Water/Methanol with 0.1% Formic Acid or Ammonium Formate.

e In-Source Fragmentation Risk: Pyridate is thermally labile. In the electrospray ionization
(ESI) source, Pyridate can lose its side chain, appearing as Pyridafol (m/z 207).

o Solution:Chromatographic Separation is mandatory. You must ensure Pyridate (RT ~5.6
min) and Pyridafol (RT ~3.1 min) are fully resolved in time to prevent false positives for the
metabolite.

Diagram 2: Optimized Analytical Workflow
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Caption: Workflow emphasizes the exclusion of PSA sorbent to prevent loss of the acidic
Pyridafol metabolite.

MRM Transitions (Example)

Product lon

Analyte Precursor lon (m/z) Product lon (Qual)
(Quant)

Pyridate 379.1 [M+H]+ 207.1 351.3

Pyridafol 207.0 [M+H]+ 104.1 126.1
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Toxicology & Environmental Fate[5][6]
Toxicological Reference Values

Regulatory bodies (EFSA/EPA) base risk assessments primarily on Pyridafol due to the rapid
disappearance of the parent.

e ADI (Acceptable Daily Intake): 0.036 mg/kg bw/day.[3]
o ARD (Acute Reference Dose): 0.4 mg/kg bw.[3]
o Residue Definition: Sum of Pyridate and Pyridafol (expressed as Pyridate).[1]

Environmental Behavior[2]

e Soil: Pyridate DT50 is extremely short (< 2-10 days). Pyridafol is more persistent (DT50 40—
180 days) and has higher mobility potential due to water solubility, posing a theoretical risk to
groundwater if not managed.

o Water: Pyridate is toxic to aquatic organisms (fish/invertebrates), but Pyridafol is generally
less toxic to fish while remaining highly toxic to algae (due to PSII inhibition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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